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Compound of Interest

Compound Name: Magon

Cat. No.: B1580808

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core features of Magon as a metallochromic
indicator, with a primary focus on its application in the quantitative determination of magnesium
ions. Magon, chemically known as 1-azo-2-hydroxy-3-(2,4-dimethylcarboxanilido)naphthalene-
1'-(2-hydroxybenzene), is a sensitive dye that forms a colored complex with magnesium,
enabling its spectrophotometric analysis.[1] This guide provides a comprehensive overview of
its properties, experimental protocols, and the underlying signaling mechanism.

Core Features and Chemical Properties

Magon is an azo dye characterized by its ability to form a stable, colored complex with
magnesium ions in an alkaline environment.[1] The formation of this complex results in a
distinct color change, which is the basis for its use as a metallochromic indicator. The optimal
pH for the development of the Magon-magnesium complex is approximately 11.2, typically
achieved using a borate buffer.[1]

The indicator exhibits azo-hydrazone tautomerism, a common characteristic of azo compounds
with hydroxyl groups. This equilibrium between the azo (-N=N-) and hydrazone (-NH-N=) forms
is influenced by factors such as pH and solvent polarity. The predicted pKa value of Magon is
approximately 8.50 £ 0.30, indicating that its ionization state is sensitive to changes within a
physiologically relevant pH range.
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Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with Magon and its
magnesium complex.

Parameter Value Reference

1-azo-2-hydroxy-3-(2,4-
Chemical Name dimethylcarboxanilido)naphthal  [1]

ene-1'-(2-hydroxybenzene)

Molecular Formula C25H21N303

Molar Mass 411.46 g/mol

Predicted pKa 8.50 +0.30

Analytical Parameter Value Reference

Wavelength of Maximum
Absorbance (Amax) of Mg- 505 nm [1]

Magon Complex

Optimal pH for Complex
, ~11.2 [1]
Formation

Linearity Range for
. L Up to 2.5 mmol/L
Magnesium Determination

Analytical Recovery 95% to 102%

Stability of Working Reagent

At least 5 days
(at 15°C)

Signaling Pathway and Experimental Workflow

The interaction between Magon and magnesium ions can be visualized as a signaling pathway
where the presence of the analyte (Mg2*) triggers a detectable signal (color change).
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Signaling Pathway of Magon with Magnesium

Free Magon (Indicator) Magnesium lons (Mg?*)

Complexation
(Alkaline pH ~11.2)

Magon-Mg2*+ Complex (Colored)

Spectrophotometric Detection
(Absorbance at 505 nm)
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Experimental Workflow for Magnesium Determination

Sample Preparation

Sample Digestion
(e.g., Nitric-Perchloric Acid)

:

Removal of Interferences
(e.g., Phosphate Precipitation)

Complex Formation

pH Adjustment to ~11.2
(Borate Buffer)

:

Addition of Magon Reagent

Measufement

Spectrophotometric Reading
(at 505 nm)

:

Concentration Calculation
(Standard Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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